Cas no 33851-22-8 (Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester)

Benzo[b]thiophene-2-carboxylic acid, 6-chloro-3-hydroxy-, methyl ester is a heterocyclic compound featuring a benzo[b]thiophene core substituted with a carboxylic acid methyl ester, a chloro group at the 6-position, and a hydroxyl group at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The chloro and hydroxy substituents enhance its utility in cross-coupling reactions and derivatization. The methyl ester group improves solubility and handling compared to the free acid. Its well-defined molecular framework ensures consistent performance in research and industrial processes.

Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester structure

33851-22-8 structure

Product Name:Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester

CAS No:33851-22-8

MF:C₁₀H₇ClO₃S

MW:242.678780794144

CID:294480

PubChem ID:2798825

Update Time:2025-06-07

Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester
- Methyl 6-chloro-3-hydroxy-1-benzothiophene-2-carboxylate
- methyl 6-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
- AC1NWUJJ
- AC1O1C2C
- AC1OAPQU
- CTK4H1327
- HMS544J14
- Maybridge1_001092
- SBB099630
- SureCN2578736
- KCZUOINFDZHETR-UHFFFAOYSA-N
- CCG-243999
- 6-Chloro-3-hydroxy-benzo[b]thiophene-2-carboxylic acid methyl ester
- Methyl 6-chloro-3-hydroxybenzo(b)thiophene-2-carboxylate
- 6-chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid methyl ester
- 33851-22-8
- SCHEMBL2578736
- MFCD00052504
- DTXSID00384034
- FT-0765831
- Inchi： 1S/C10H7ClO3S/c1-14-10(13)9-8(12)6-3-2-5(11)4-7(6)15-9/h2-4,12H,1H3
- InChI Key： KCZUOINFDZHETR-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(=C(C(=O)OC)SC=2C=1)O

Computed Properties

Exact Mass: 241.98051
Monoisotopic Mass: 241.9804429g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 74.8Å²

Experimental Properties

Melting Point: 146-148°C
PSA: 46.53

Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester Security Information

Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-37/39
Risk Phrases：20/21/22-36/37/38

Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM518362-1g	Methyl 6-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate	33851-22-8	95%	1g	$512	2023-02-02
1PlusChem	1P00D1Q3-100mg	METHYL 6-CHLORO-3-HYDROXYBENZO[B]THIOPHENE-2-CARBOXYLATE	33851-22-8	98%	100mg	$162.00	2024-05-05
1PlusChem	1P00D1Q3-250mg	METHYL 6-CHLORO-3-HYDROXYBENZO[B]THIOPHENE-2-CARBOXYLATE	33851-22-8	98%	250mg	$299.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1733699-1g	Methyl 6-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate	33851-22-8	98%	1g	￥5481.00	2024-05-18
abcr	AB130760-250mg	Methyl 6-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate; .	33851-22-8		250mg	€391.30	2025-02-20
abcr	AB130760-1g	Methyl 6-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate; .	33851-22-8		1g	€850.90	2025-02-20